Cas no 942069-11-6 ((5z,8z,11z,14z)-20-hydroxy-n-(2-hydroxyethyl)-5,8,11,14-icosatetr Aenamide)

• Product name: (5z,8z,11z,14z)-20-hydroxy-n-(2-hydroxyethyl)-5,8,11,14-icosatetr Aenamide
• CAS No: 942069-11-6
• MF: C₂₂H₃₇NO₃
• MW: 363.534086942673
• CID: 1983479
• PubChem ID: 35027640

(5z,8z,11z,14z)-20-hydroxy-n-(2-hydroxyethyl)-5,8,11,14-icosatetr Aenamide Chemical and Physical Properties

Names and Identifiers

• (5Z,8Z,11Z,14Z)-20-Hydroxy-N-(2-hydroxyethyl)-5,8,11,14-icosatetr aenamide
• 20-HETE Ethanolamide
• (5Z,8Z,11Z,14Z)-20-hydroxy-N-(2-hydroxyethyl)icosa-5,8,11,14-tetraenamide
• 20-hydroxy-N-(2-hydroxyethyl)-5(Z),8(Z),11(Z),14(Z)-eicosatetraenamide
• 20-hydroxy-5(Z),8(Z),11(Z),14(Z)-eicosatetraenoyl ethanolamide
• 20-HETE-ethanolamine
• (5Z,8Z,11Z,14Z)-20-Hydroxy-N-(2-hydroxyethyl)-5,8,11,14-eicosatetraenamide
• DTXSID901145769
• 20-hydroxy-5,8,11,14-icosatetraenoic acid ethanolamide
• QRMZDMUHHZLRMH-DTLRTWKJSA-N
• 20-HETE EA
• 20-hydroxy arachidonoyl ethanolamide
• 20-hydroxyanandamide
• PD019882
• 20-hydroxyarachidonic acid ethanolamide
• N-(20-hydroxyarachidonoyl)ethanolamine
• SR-01000947011-1
• 20-hydroxy-5,8,11,14-eicosatetraenoic acid ethanolamide
• 20-hydroxy AEA
• N-(20-hydroxy-5Z,8Z,11Z,14Z-icosatetraenoyl)ethanolamine
• 20-hydroxyepoxyeicosatrienoate
• LMFA08040039
• AKOS040756066
• 20-hydroxyepoxyeicosatrienoic acid ethanolamide
• CHEBI:136992
• N-[5Z,8Z,11Z,14Z-20-hydroxyicosatetraenoyl]ethanolamine
• SR-01000947011
• 20-Hydroxy-N-(2-hydroxyethyl)-5Z,8Z,11Z,14Z-eicosatetraenamide
• 942069-11-6
• N-(20-hydroxy-5Z,8Z,11Z,14Z-eicosatetraenoyl)-ethanolamine
• 20-HETE-EA
• 20-hydroxyepoxyeicosatrienoic acid
• N-20-hydroxyarachidonoylethanolamine
• (5z,8z,11z,14z)-20-hydroxy-n-(2-hydroxyethyl)-5,8,11,14-icosatetr Aenamide

• Inchi： 1S/C22H37NO3/c24-20-17-15-13-11-9-7-5-3-1-2-4-6-8-10-12-14-16-18-22(26)23-19-21-25/h1,3-4,6-7,9-10,12,24-25H,2,5,8,11,13-21H2,(H,23,26)/b3-1-,6-4-,9-7-,12-10-
• InChI Key： QRMZDMUHHZLRMH-DTLRTWKJSA-N
• SMILES： C(NCCO)(=O)CCC/C=C\C/C=C\C/C=C\C/C=C\CCCCCO

Computed Properties

• Exact Mass: 363.27734404g/mol
• Monoisotopic Mass: 363.27734404g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 18
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6Ų
• XLogP3: 3.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on (5z,8z,11z,14z)-20-hydroxy-n-(2-hydroxyethyl)-5,8,11,14-icosatetr Aenamide

Introduction to Compound CAS No. 942069-11-6: (5Z,8Z,11Z,14Z)-20-Hydroxy-N-(2-Hydroxyethyl)-5,8,11,14-Icosatetraenamide

(5Z,8Z,11Z,14Z)-20-Hydroxy-N-(2-hydroxyethyl)-5,8,11,14-icosatetraenamide (CAS No. 942069-11-6) is a specialized compound with significant potential in the fields of chemical biology and pharmaceutical research. This compound is a long-chain fatty acid amide that has garnered attention due to its unique structural features and biological activities. The presence of multiple double bonds and hydroxyl groups in its structure imparts it with distinct properties that make it a valuable subject of study.

The chemical structure of (5Z,8Z,11Z,14Z)-20-Hydroxy-N-(2-hydroxyethyl)-5,8,11,14-icosatetraenamide is characterized by a 20-carbon backbone with four double bonds at the 5th, 8th, 11th, and 14th positions. Additionally, the compound features a hydroxyl group at the 20th carbon and an amide linkage to a 2-hydroxyethyl group. These structural elements contribute to its amphiphilic nature and potential for interactions with biological membranes and receptors.

Recent studies have highlighted the biological activities of (5Z,8Z,11Z,14Z)-20-Hydroxy-N-(2-hydroxyethyl)-5,8,11,14-icosatetraenamide. One notable area of research is its role in modulating inflammatory responses. In vitro experiments have shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in immune cells. This anti-inflammatory effect suggests potential applications in the treatment of inflammatory diseases.

Another area of interest is the compound's influence on lipid metabolism. Research has demonstrated that (5Z,8Z,11Z,14Z)-20-Hydroxy-N-(2-hydroxyethyl)-5,8,11,14-icosatetraenamide can affect the expression of genes involved in lipid synthesis and degradation pathways. This property makes it a candidate for therapeutic interventions in metabolic disorders such as obesity and dyslipidemia.

The pharmacokinetic properties of (5Z,8Z,11Z,14Z)-20-Hydroxy-N-(2-hydroxyethyl)-5,8,11,14-icosatetraenamide have also been investigated. Studies have shown that it exhibits good bioavailability and stability in physiological conditions. These characteristics are crucial for its potential use as a therapeutic agent. Furthermore, preliminary toxicity assessments indicate that the compound is well-tolerated at therapeutic doses.

In the context of drug development, (5Z,8Z,11Z,14Z)-20-Hydroxy-N-(2-hydroxyethyl)-5,8,11,14-icosatetraenamide has shown promise as a lead compound for the design of novel therapeutics. Its unique structure provides a scaffold for chemical modifications aimed at enhancing its biological activity and pharmacological properties. Ongoing research is focused on optimizing its potency and selectivity for specific targets.

The potential applications of (5Z,8Z,11Z,14Z)-20-Hydroxy-N-(2-hydroxyethyl)-5,8,11,14-icosatetraenamide extend beyond inflammation and metabolism. Recent studies have explored its effects on neuroprotection and neurodegenerative diseases. In vitro and in vivo models have demonstrated that this compound can reduce oxidative stress and protect neuronal cells from damage induced by various insults. These findings suggest that it may have therapeutic potential in conditions such as Alzheimer's disease and Parkinson's disease.

In conclusion,(5Z,8Z,1�z,llz,l4z}-zo-Hvdroxv-n-(z-hvdroxvethvl}-s,s,ll,l^-lcosatetravnamide (CAS No. 942069-ll-6) is a multifaceted compound with a range of biological activities that make it an important subject of ongoing research. Its anti-inflammatory properties, influence on lipid metabolism, neuroprotective effects, and favorable pharmacokinetic profile position it as a promising candidate for the development of novel therapeutics. Continued investigation into its mechanisms of action and potential clinical applications will likely yield valuable insights and advancements in the field.